Cas no 68453-37-2 (Methyl 4-(Piperidin-1-ylmethyl)benzoate)

• Product Name: Methyl 4-(Piperidin-1-ylmethyl)benzoate
• CAS No: 68453-37-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD01825998
• CID: 58788
• PubChem ID: 782306
• Update Time: 2025-05-25

Methyl 4-(Piperidin-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-piperidinylmethyl)benzoate
• methyl 4-(piperidin-1-ylmethyl)benzoate
• 4-piperidin-1-ylmethyl-benzoic acid methyl ester
• Methyl-p-piperidinomethylbenzoat
• MFCD01825998
• 68453-37-2
• Oprea1_031563
• VSUPXUIIYYFQDG-UHFFFAOYSA-N
• SR-01000479571-1
• SR-01000479571
• BS-24489
• methyl 4-[(piperidin-1-yl)methyl]benzoate
• HMS2782N04
• DTXSID60354798
• MLS000767940
• FT-0709814
• CHEMBL1731152
• HMS1371M12
• CS-0207416
• AKOS001652140
• Methyl4-((piperidin-1-yl)methyl)benzoate
• SCHEMBL1335735
• 4-(Piperidinomethyl)benzoic acid methyl ester
• AB3994
• Methyl 4-((piperidin-1-yl)methyl)benzoate
• SMR000431262
• ChemDiv2_000980
• AB00084559-01
• DB-074029
• STL300922
• Methyl 4-(Piperidin-1-ylmethyl)benzoate

• MDL： MFCD01825998
• Inchi： 1S/C14H19NO2/c1-17-14(16)13-7-5-12(6-8-13)11-15-9-3-2-4-10-15/h5-8H,2-4,9-11H2,1H3
• InChI Key： VSUPXUIIYYFQDG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 330.7±25.0 °C at 760 mmHg
• Flash Point: 118.9±14.0 °C
• PSA: 29.54000
• LogP: 2.39700
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 4-(Piperidin-1-ylmethyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Methyl 4-(Piperidin-1-ylmethyl)benzoate

Recent Advances in the Study of Methyl 4-(Piperidin-1-ylmethyl)benzoate (CAS: 68453-37-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-(Piperidin-1-ylmethyl)benzoate (CAS: 68453-37-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This ester derivative, characterized by a piperidine moiety linked to a benzoate group, has been explored for its bioactive properties, including its role as an intermediate in the synthesis of more complex pharmacologically active molecules. Recent studies have focused on its structural versatility, pharmacokinetic properties, and therapeutic potential, making it a compound of interest in the field of chemical biology and pharmaceutical sciences.

One of the key areas of research involving Methyl 4-(Piperidin-1-ylmethyl)benzoate is its utility as a building block in the synthesis of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The study demonstrated that modifications to the piperidine ring could enhance binding affinity and selectivity, paving the way for the design of next-generation GPCR modulators. The compound's ability to serve as a scaffold for structural optimization underscores its importance in drug discovery pipelines.

In addition to its role in drug synthesis, Methyl 4-(Piperidin-1-ylmethyl)benzoate has been investigated for its potential as a bioactive agent in its own right. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it was found to attenuate the production of pro-inflammatory cytokines in vitro, suggesting possible applications in the treatment of chronic inflammatory diseases. These findings are particularly relevant given the growing need for novel anti-inflammatory agents with improved safety profiles.

Another notable advancement is the exploration of Methyl 4-(Piperidin-1-ylmethyl)benzoate in the context of central nervous system (CNS) disorders. A recent preclinical study, detailed in Neuropharmacology, examined the compound's ability to cross the blood-brain barrier (BBB) and its effects on neurotransmitter systems. The results indicated that the compound's lipophilicity, conferred by the piperidine and benzoate groups, facilitates BBB penetration, making it a promising candidate for further development in CNS-targeted therapies. This research opens new avenues for addressing unmet medical needs in neurology and psychiatry.

Despite these promising developments, challenges remain in the optimization of Methyl 4-(Piperidin-1-ylmethyl)benzoate for clinical use. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis require further investigation. Recent efforts have focused on employing computational chemistry and structure-activity relationship (SAR) studies to address these limitations. For instance, a 2024 study in ACS Chemical Biology utilized molecular docking simulations to predict the compound's interactions with metabolic enzymes, providing insights into potential modifications to enhance its pharmacokinetic properties.

In conclusion, Methyl 4-(Piperidin-1-ylmethyl)benzoate (CAS: 68453-37-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug synthesis to potential therapeutic uses, with ongoing studies aiming to overcome existing challenges. As research continues to uncover its full potential, this compound is poised to play a significant role in the development of innovative treatments for a range of diseases.